molecular formula C11H7F2N3O2 B10891504 {4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]phenoxy}acetonitrile

{4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]phenoxy}acetonitrile

Cat. No.: B10891504
M. Wt: 251.19 g/mol
InChI Key: JBFLNFWIZQLBOR-UHFFFAOYSA-N
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Description

{4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE is a synthetic organic compound that features a difluoromethyl group and an oxadiazole ring

Properties

Molecular Formula

C11H7F2N3O2

Molecular Weight

251.19 g/mol

IUPAC Name

2-[4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]phenoxy]acetonitrile

InChI

InChI=1S/C11H7F2N3O2/c12-9(13)11-15-10(16-18-11)7-1-3-8(4-2-7)17-6-5-14/h1-4,9H,6H2

InChI Key

JBFLNFWIZQLBOR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NOC(=N2)C(F)F)OCC#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE typically involves the formation of the oxadiazole ring followed by the introduction of the difluoromethyl group. One common method includes the cyclization of appropriate precursors under controlled conditions to form the oxadiazole ring. The difluoromethyl group can be introduced using difluoromethylation reagents under specific conditions .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow processes to enhance reaction efficiency and yield. These methods allow for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher purity and consistency in the final product .

Chemical Reactions Analysis

Types of Reactions

{4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

{4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE has several scientific research applications:

Mechanism of Action

The mechanism of action of {4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE involves its interaction with molecular targets through its functional groups. The difluoromethyl group can participate in hydrogen bonding and other interactions, while the oxadiazole ring can engage in π-π stacking and other non-covalent interactions. These interactions can modulate the activity of biological pathways and molecular targets .

Comparison with Similar Compounds

Similar Compounds

    {4-[5-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE: Similar structure but with a trifluoromethyl group instead of a difluoromethyl group.

    {4-[5-(METHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE: Contains a methyl group instead of a difluoromethyl group.

Uniqueness

The presence of the difluoromethyl group in {4-[5-(DIFLUOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENOXY}METHYL CYANIDE imparts unique properties such as enhanced stability and specific reactivity patterns compared to its analogs. This makes it a valuable compound for various applications in research and industry .

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